Cas no 1935582-74-3 (2-ethyl-5-(2-methylpyrrolidin-2-yl)-1,3,4-oxadiazole)

• Product Name: 2-ethyl-5-(2-methylpyrrolidin-2-yl)-1,3,4-oxadiazole
• CAS No: 1935582-74-3
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5247166
• Update Time: 2025-05-24

2-ethyl-5-(2-methylpyrrolidin-2-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-ethyl-5-(2-methyl-2-pyrrolidinyl)-
• 2-ethyl-5-(2-methylpyrrolidin-2-yl)-1,3,4-oxadiazole

• Inchi： 1S/C9H15N3O/c1-3-7-11-12-8(13-7)9(2)5-4-6-10-9/h10H,3-6H2,1-2H3
• InChI Key： CZXMLIBLXWVZKK-UHFFFAOYSA-N
• SMILES： O1C(C2(C)CCCN2)=NN=C1CC

Additional information on 2-ethyl-5-(2-methylpyrrolidin-2-yl)-1,3,4-oxadiazole

Research Briefing on 2-ethyl-5-(2-methylpyrrolidin-2-yl)-1,3,4-oxadiazole (CAS: 1935582-74-3)

The compound 2-ethyl-5-(2-methylpyrrolidin-2-yl)-1,3,4-oxadiazole (CAS: 1935582-74-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the role of 2-ethyl-5-(2-methylpyrrolidin-2-yl)-1,3,4-oxadiazole as a promising scaffold for drug discovery. Its oxadiazole core, combined with the pyrrolidine moiety, offers a versatile platform for interactions with biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, with preliminary data suggesting notable efficacy in vitro.

The synthesis of 2-ethyl-5-(2-methylpyrrolidin-2-yl)-1,3,4-oxadiazole has been optimized in recent publications, with improved yields and purity. A 2023 study demonstrated a novel catalytic approach using palladium-based complexes, which significantly reduced reaction times and byproduct formation. This advancement is critical for scaling up production for preclinical studies.

Pharmacological evaluations have revealed that this compound exhibits moderate blood-brain barrier permeability, making it a candidate for central nervous system (CNS) targeting therapies. In animal models, it has shown neuroprotective effects, particularly in contexts of oxidative stress and neurodegeneration. These findings are being further validated in ongoing clinical trials.

Despite its promise, challenges remain in optimizing the pharmacokinetic profile of 2-ethyl-5-(2-methylpyrrolidin-2-yl)-1,3,4-oxadiazole. Researchers are investigating structural analogs to enhance metabolic stability and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate its development into a viable therapeutic agent.

In conclusion, 2-ethyl-5-(2-methylpyrrolidin-2-yl)-1,3,4-oxadiazole represents a compelling case study in modern drug discovery. Its multifaceted biological activity and synthetic accessibility position it as a key player in the next generation of small-molecule therapeutics. Future research will likely focus on expanding its applications beyond current exploratory indications.